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Compound of Interest

Compound Name: GSK717

Cat. No.: B15603206 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of GSK717, a cell-permeable benzimidazole diamide

compound.

Core Safety and Handling Principles
GSK717 is a white, solid compound that should be handled with care.[1] While it is not

classified as a hazardous substance or mixture according to Regulation (EC) No 1272/2008,

standard laboratory safety protocols should always be observed.[2] This includes wearing

appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety

glasses. In case of contact, follow these first aid measures:

After inhalation: Move to fresh air.

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

water or shower.[2]

After eye contact: Rinse out with plenty of water and remove contact lenses if present.[2]

After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if

feeling unwell.[2]
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Accidental spills should be managed by covering drains, then collecting, binding, and pumping

off the spilled material. The affected area should be cleaned, and the generation of dust should

be avoided.[2]

Quantitative Data Summary
For quick reference, the key chemical and safety properties of GSK717 are summarized in the

table below.

Property Value Reference

Chemical Formula C₂₈H₂₈N₄O₂

Molecular Weight 452.55 g/mol

Appearance White solid [1]

Solubility DMSO: 50 mg/mL [1]

Storage Temperature 2-8°C [1][3]

Storage Class 11 - Combustible Solids [1]

Water Hazard Class (WGK)

Germany
WGK 3 [1]

Experimental Protocols: Disposal Procedures
The disposal of GSK717 and its containers must be conducted in accordance with local, state,

and federal regulations. The primary method of disposal is through a licensed professional

waste disposal service.

Step-by-Step Disposal Protocol:

Segregation: Unused GSK717 and any contaminated materials (e.g., weighing paper,

gloves, pipette tips) should be segregated from general laboratory waste.

Containerization: Place the waste in a clearly labeled, sealed container suitable for chemical

waste. The label should include the chemical name ("GSK717") and any relevant hazard

information.
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Waste Collection: Arrange for the collection of the chemical waste by a licensed hazardous

waste disposal company. Do not dispose of GSK717 down the drain or in regular trash.[2]

Documentation: Maintain a record of the disposal, including the date, quantity, and the name

of the disposal company, as per your institution's guidelines.

Logical Workflow for GSK717 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GSK717.
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Caption: Workflow for the proper disposal of GSK717.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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